1-Acetyl-4-(pyridin-3-ylmethyl)-1,4-diazepane-6-carboxylic acid

• CAS: 1316223-23-0
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol
• SMILES: CC(=O)N1CCN(CC(C1)C(=O)O)CC2=CN=CC=C2
• InChI: InChI=1S/C14H19N3O3/c1-11(18)17-6-5-16(9-13(10-17)14(19)20)8-12-3-2-4-15-7-12/h2-4,7,13H,5-6,8-10H2,1H3,(H,19,20)
• InChIKey: UJRYOEPTQRRQHB-UHFFFAOYSA-N

When screening CNS-targeted libraries, many diazepane scaffolds lack sufficient polarity for oral bioavailability or fail to provide orthogonal derivatization handles. - XLogP3 of -2.8 and TPSA of 73.74 Ų position this compound within CNS MPO chemical space, providing a polar reference point for lead optimization. - Three orthogonal functional groups-carboxylic acid (amide coupling), pyridine (metal coordination/π-stacking), and acetyl-protected amine-enable rapid combinatorial library generation. - Available with confirmed purity for immediate dispatch, supporting reproducible structure-activity relationship studies.

Chemical Identity & Procurement of 1-Acetyl-4-(pyridin-3-ylmethyl)-1,4-diazepane-6-carboxylic acid

1-Acetyl-4-(pyridin-3-ylmethyl)-1,4-diazepane-6-carboxylic acid (CAS 1316223-23-0; MFCD18381744; molecular formula C₁₄H₁₉N₃O₃; MW 277.32 g/mol) is a synthetic 1,4-diazepane derivative characterized by N1-acetyl, N4-(pyridin-3-ylmethyl), and C6-carboxylic acid substituents [1][2]. The compound is listed in authoritative chemical databases as a research chemical with an irritant hazard classification [1][2]. Computed physicochemical descriptors indicate a low lipophilicity (XLogP3 = -2.8), a topological polar surface area of 73.74 Ų, and one hydrogen bond donor, all of which comply with Lipinski's rule of five [1].

Multifunctional building block – combines carboxylic acid, acetyl-protected amine, and pyridine for orthogonal derivatization

Polar, drug-like space – low predicted lipophilicity and high TPSA align with oral CNS candidate profiles

Physicochemical rule compliance – Lipinski parameters indicate screening-compatible solubility and permeability

• [1] PubChem Compound Summary for CID 66510024, 1-Acetyl-4-(pyridin-3-ylmethyl)-1,4-diazepane-6-carboxylic acid. National Center for Biotechnology Information (2025). View Source
• [2] ChemBase. 1-Acetyl-4-(pyridin-3-ylmethyl)-1,4-diazepane-6-carboxylic acid, CBID:62767. Matrix Scientific. View Source

Why Generic 1,4-Diazepane Analogs Cannot Substitute for 1316223-23-0

Within the 1,4-diazepane-6-carboxylic acid scaffold class, subtle variations in N1 and N4 substituents can produce profound differences in target selectivity, binding kinetics, and physicochemical properties that are not predictable from structure alone [1][2]. A closely related analog, 1-(pyridin-3-yl)-1,4-diazepane (CAS 223796-20-1), which lacks both the N1-acetyl and C6-carboxylic acid groups, has been crystallographically confirmed as a nicotinic acetylcholine receptor (nAChR) ligand at the AChBP orthosteric site (PDB 3U8J) [1][2]. The introduction of the acetyl group in the target compound dramatically alters the electronic environment of the diazepane ring and the hydrogen-bonding capacity, while the carboxylic acid moiety at C6 introduces a formal negative charge at physiological pH, fundamentally reshaping the compound's target engagement profile relative to simpler pyridinyl-diazepane analogs [3]. Generic substitution based solely on scaffold similarity therefore carries a high risk of losing target-specific activity or introducing off-target liabilities.

Removal of the N1-acetyl group eliminates a key hydrogen-bond acceptor and alters the diazepane ring’s electronic environment, shifting binding kinetics in ways that cannot be predicted from scaffold alone.

Absence of the C6-carboxylic acid removes the formal negative charge at physiological pH, fundamentally changing electrostatic interactions with basic residues and protein surfaces.

The simpler analog 1-(pyridin-3-yl)-1,4-diazepane is a crystallographically confirmed nAChR ligand; the substituted derivative likely presents a different target engagement profile, and scaffold-based substitution may introduce off-target liabilities.

• [1] PDB entry 3U8J: Crystal structure of the acetylcholine binding protein (AChBP) from Lymnaea stagnalis in complex with NS3531 (1-(pyridin-3-yl)-1,4-diazepane). RCSB Protein Data Bank. View Source
• [2] BindingDB entry BDBM50088438 (CHEMBL71085): 1-(pyridin-3-yl)-1,4-diazepane. Ki = 136 nM at α4β2 nAChR in rat cortical membranes. View Source
• [3] PubChem Computed Properties: XLogP3 = -2.8; pKa (predicted) = 3.38 (carboxylic acid). PubChem (2025). View Source

Quantitative Evidence: 1316223-23-0 vs. Structural Analogs

Physicochemical Property Comparison vs. 1-(Pyridin-3-yl)-1,4-diazepane

No quantitative, comparator-based differential evidence (e.g., head-to-head IC₅₀ values, selectivity panels, or in vivo PK data) was identified for 1-Acetyl-4-(pyridin-3-ylmethyl)-1,4-diazepane-6-carboxylic acid (CAS 1316223-23-0) against any specific structural analog. A class-level inference can be drawn from the computed physicochemical properties of the target compound versus the simpler analog 1-(pyridin-3-yl)-1,4-diazepane (CAS 223796-20-1). The target compound possesses an additional carboxylic acid group (predicted pKa ≈ 3.38) and an acetyl group, resulting in a substantially lower lipophilicity (XLogP3 = -2.8) compared to the analog (XLogP3 ≈ 0.5 for 1-(pyridin-3-yl)-1,4-diazepane, estimated). This difference predicts higher aqueous solubility and reduced passive membrane permeability for the target compound [1][2].

Physicochemical comparison

Class-level inference

Target XLogP3: -2.8
TPSA: 73.74 Ų

Δ -3.3 / +45.5

Analog XLogP3: 0.5
TPSA: 28.2 Ų

Predicts >1,000-fold difference in octanol-water partition, impacting formulation, assay compatibility, and screening format suitability.

Computed properties; not experimentally validated.

Evidence Dimension	Lipophilicity (XLogP3) and hydrogen bond acceptor/donor count as determinants of solubility and permeability
Target Compound Data	XLogP3 = -2.8; HBD = 1; HBA = 5; TPSA = 73.74 Ų
Comparator Or Baseline	1-(Pyridin-3-yl)-1,4-diazepane: XLogP3 = 0.5 (estimated); HBD = 1; HBA = 3; TPSA = 28.2 Ų
Quantified Difference	ΔXLogP3 ≈ -3.3 log units; ΔTPSA ≈ +45.5 Ų
Conditions	Computed properties (PubChem 2025 release; XLogP3 version 3.0)

Why This Matters

A 3.3 log unit shift in lipophilicity predicts a >1,000-fold difference in octanol-water partition coefficient, directly impacting formulation strategy, assay compatibility (e.g., DMSO solubility, non-specific binding), and the suitability of the compound for cell-based versus biochemical screening formats.

• [1] PubChem Compound Summary for CID 66510024: Computed Properties (XLogP3, HBD, HBA, TPSA). View Source
• [2] PubChem Compound Summary for CID 10654891: 1-(pyridin-3-yl)-1,4-diazepane. Computed Properties. View Source

Research and Industrial Applications of 1316223-23-0

Fragment-Based Drug Discovery for Charged Enzyme Active Sites

The carboxylic acid group (predicted pKa ~3.38) renders the compound negatively charged at physiological pH, making it a candidate for targeting basic residues (arginine, lysine) in enzyme active sites or protein–protein interaction interfaces. This contrasts with more lipophilic, neutral diazepane analogs and justifies selection for screens where electrostatic complementarity is a design criterion [1].

CNS Multiparameter Optimization Benchmarking

With an XLogP3 of -2.8, TPSA of 73.74 Ų, and compliance with Lipinski's rule of five, this compound falls within the chemical space associated with oral CNS drug candidates. It can serve as a polar, low-molecular-weight reference point in MPO score analyses when comparing series of diazepane-based CNS ligands [1][2].

Polyfunctional Building Block for Combinatorial Library Synthesis

The combination of a carboxylic acid handle (amide coupling), a pyridine ring (metal coordination or π-stacking), and an acetyl-protected secondary amine enables orthogonal derivatization strategies. This three-point diversity makes the compound a valuable intermediate for generating combinatorial libraries of diazepane-containing molecules [2][3].

Application

Selection Property

Validation Focus

Fragment-based screening for charged enzyme sites

Carboxylate moiety with predicted electrostatic interaction at physiological pH

Ligand efficiency and charge complementarity in biochemical assays

CNS drug-like space benchmarking

Polar, low-lipophilicity diazepane scaffold compliant with Lipinski’s rule

MPO score analysis in CNS multiparameter optimization studies

Combinatorial library synthesis

Three orthogonal functional handles (carboxylic acid, acetyl-protected amine, pyridine)

Derivatization efficiency and scaffold diversification

• [1] PubChem Computed Properties: XLogP3, TPSA, pKa prediction. PubChem (2025). View Source
• [2] ChemBase entry for 1-Acetyl-4-(pyridin-3-ylmethyl)-1,4-diazepane-6-carboxylic acid (CBID:62767). View Source
• [3] PDB 3U8J: Crystal structure of AChBP with 1-(pyridin-3-yl)-1,4-diazepane, demonstrating pyridinyl-diazepane binding modality. View Source